![molecular formula C19H16FNO5S B7545626 N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide](/img/structure/B7545626.png)
N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide, also known as EF-CaMKII-IN-1, is a potent and selective inhibitor of the calcium/calmodulin-dependent protein kinase II (CaMKII). CaMKII is a crucial protein kinase that plays a significant role in various physiological processes, including synaptic plasticity, learning, and memory. EF-CaMKII-IN-1 has shown promising results in preclinical studies, and its unique properties make it a potential candidate for further research and development.
Mechanism of Action
N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide-1 is a potent and selective inhibitor of CaMKII. CaMKII is a crucial protein kinase that plays a significant role in various physiological processes, including synaptic plasticity, learning, and memory. This compound-1 inhibits CaMKII activity by binding to the ATP-binding site of the kinase domain, which prevents the phosphorylation of CaMKII substrates.
Biochemical and Physiological Effects:
This compound-1 has been shown to have various biochemical and physiological effects. This compound-1 inhibits CaMKII activity, which affects various physiological processes, including synaptic plasticity, learning, and memory. This compound-1 has also been shown to have antitumor activity, which affects cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide-1 has several advantages and limitations for lab experiments. This compound-1 is a potent and selective inhibitor of CaMKII, which makes it a useful tool for studying the role of CaMKII in various physiological processes. However, this compound-1 has limited solubility in water, which makes it difficult to use in aqueous solutions. This compound-1 also has limited stability, which makes it necessary to store it at low temperatures.
Future Directions
There are several future directions for research on N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide-1. One potential direction is to investigate the potential therapeutic effects of this compound-1 in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Another potential direction is to investigate the potential antitumor effects of this compound-1 in various cancer types. Additionally, future research could focus on improving the solubility and stability of this compound-1 to make it more suitable for use in aqueous solutions.
Synthesis Methods
The synthesis of N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide-1 is a multistep process that involves the reaction of several chemical compounds. The first step involves the reaction of 2,5-difluorobenzene with 2-chloro-5-nitrobenzoic acid to form 2-chloro-5-nitro-2,5-difluorobenzoic acid. The second step involves the reaction of 2-chloro-5-nitro-2,5-difluorobenzoic acid with 5-ethylsulfonyl-2-hydroxyaniline to form N-(5-ethylsulfonyl-2-hydroxyphenyl)-2-chloro-5-nitro-2,5-difluorobenzamide. The final step involves the reaction of N-(5-ethylsulfonyl-2-hydroxyphenyl)-2-chloro-5-nitro-2,5-difluorobenzamide with furan-2-carboxylic acid to form this compound-1.
Scientific Research Applications
N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide-1 has shown promising results in preclinical studies, and its unique properties make it a potential candidate for further research and development. This compound-1 has been shown to inhibit CaMKII activity in vitro and in vivo, which makes it a potential therapeutic candidate for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound-1 has also been shown to have antitumor activity, which makes it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-(5-ethylsulfonyl-2-hydroxyphenyl)-5-(2-fluorophenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FNO5S/c1-2-27(24,25)12-7-8-16(22)15(11-12)21-19(23)18-10-9-17(26-18)13-5-3-4-6-14(13)20/h3-11,22H,2H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDQFWGCRHXABB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC(=C(C=C1)O)NC(=O)C2=CC=C(O2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.